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Abstract

3-Hydroxymorindone, a naturally occurring anthraquinone, has been identified as a
constituent of the medicinal plant Morinda citrifolia (Noni). This technical guide provides a
comprehensive review of the available scientific literature on 3-Hydroxymorindone, covering
its history, chemical properties, and known biological context. While specific quantitative data
and detailed experimental protocols for this compound remain limited in publicly accessible
literature, this review consolidates the existing knowledge and provides a framework for future
research and development.

Introduction

Anthraquinones are a large class of aromatic compounds based on the anthracene skeleton,
widely recognized for their diverse pharmacological activities. Within this class, 3-
Hydroxymorindone (1,3,5,6-tetrahydroxy-2-methylanthracene-9,10-dione) represents a
specific molecule of interest due to its presence in Morinda citrifolia, a plant with a long history
of use in traditional medicine. This document aims to provide an in-depth overview of the
scientific knowledge surrounding 3-Hydroxymorindone, with a focus on its discovery,
chemical characteristics, and the broader context of the biological activities of related
anthraquinones.
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History and Discovery

The first documented isolation of 3-Hydroxymorindone dates back to 1973 by Leistner, who
identified the compound in cell suspension cultures of Morinda citrifolia[1][2]. This discovery
was part of a broader investigation into the biosynthesis of anthraquinones, such as morindone
and alizarin, in this plant species. Leistner's work established the natural origin of 3-
Hydroxymorindone and laid the groundwork for further phytochemical investigations of
Morinda species.

Chemical Properties

IUPAC Name: 1,3,5,6-tetrahydroxy-2-methylanthracene-9,10-dione
Synonyms: 3-Hydroxy-morindone

Molecular Formula: C1sH100e

Molecular Weight: 286.24 g/mol

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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